1-(4-fluorophenyl)-3-[(4-methoxyphenyl)amino]-2-propen-1-one

• IUPAC Name: (Z)-1-(4-fluorophenyl)-3-(4-methoxyanilino)prop-2-en-1-one
• InChI: InChI=1S/C16H14FNO2/c1-20-15-8-6-14(7-9-15)18-11-10-16(19)12-2-4-13(17)5-3-12/h2-11,18H,1H3/b11-10-
• InChI Key: DTUVIEABFAECQW-KHPPLWFESA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC=CC(=O)C2=CC=C(C=C2)F
• Isomeric SMILES: COC1=CC=C(C=C1)N/C=C\C(=O)C2=CC=C(C=C2)F
• Molecular Formula: C16H14FNO2
• Molecular Weight: 271.29 g/mol

Description

1-(4-fluorophenyl)-3-[(4-methoxyphenyl)amino]-2-propen-1-one, also known as FMA-2, is a chemical compound that has been synthesized for research purposes. It belongs to the class of synthetic opioids and has been found to have potential applications in the field of pain management.

Mechanism of Action

1-(4-fluorophenyl)-3-[(4-methoxyphenyl)amino]-2-propen-1-one acts on the mu-opioid receptor in the brain and spinal cord, which is responsible for the regulation of pain. It produces analgesia by binding to the receptor and activating the signaling pathway that inhibits the transmission of pain signals. 1-(4-fluorophenyl)-3-[(4-methoxyphenyl)amino]-2-propen-1-one also produces sedation and respiratory depression, which are common side effects of opioids.
Biochemical and Physiological Effects
1-(4-fluorophenyl)-3-[(4-methoxyphenyl)amino]-2-propen-1-one has been found to produce a range of biochemical and physiological effects. It has been shown to reduce pain sensitivity in animal models, as well as produce sedation and respiratory depression. 1-(4-fluorophenyl)-3-[(4-methoxyphenyl)amino]-2-propen-1-one has also been found to affect the levels of neurotransmitters in the brain, such as dopamine and norepinephrine, which are involved in the regulation of mood and behavior.

Advantages and Limitations for Lab Experiments

1-(4-fluorophenyl)-3-[(4-methoxyphenyl)amino]-2-propen-1-one has several advantages for lab experiments. It has a high potency and selectivity for the mu-opioid receptor, which makes it a useful tool for studying the receptor's function. 1-(4-fluorophenyl)-3-[(4-methoxyphenyl)amino]-2-propen-1-one also has a long half-life, which allows for prolonged exposure to the compound. However, 1-(4-fluorophenyl)-3-[(4-methoxyphenyl)amino]-2-propen-1-one has some limitations for lab experiments, such as its potential for producing respiratory depression and sedation, which can be difficult to control in animal models.

Future Directions

There are several future directions for research on 1-(4-fluorophenyl)-3-[(4-methoxyphenyl)amino]-2-propen-1-one. One area of interest is the development of new analogs of 1-(4-fluorophenyl)-3-[(4-methoxyphenyl)amino]-2-propen-1-one that have improved pharmacological properties, such as increased potency and selectivity for the mu-opioid receptor. Another area of interest is the investigation of 1-(4-fluorophenyl)-3-[(4-methoxyphenyl)amino]-2-propen-1-one's potential use in the treatment of other medical conditions, such as depression and anxiety. Lastly, the safety and efficacy of 1-(4-fluorophenyl)-3-[(4-methoxyphenyl)amino]-2-propen-1-one in human clinical trials need to be studied to determine its potential for use in pain management.
Conclusion
In conclusion, 1-(4-fluorophenyl)-3-[(4-methoxyphenyl)amino]-2-propen-1-one is a chemical compound that has potential applications in the field of pain management and opioid addiction treatment. Its synthesis method has been optimized to achieve high yields and purity of the product. 1-(4-fluorophenyl)-3-[(4-methoxyphenyl)amino]-2-propen-1-one acts on the mu-opioid receptor in the brain and produces analgesia, sedation, and respiratory depression. It has several advantages and limitations for lab experiments, and there are several future directions for research on 1-(4-fluorophenyl)-3-[(4-methoxyphenyl)amino]-2-propen-1-one.

Synthesis Methods

The synthesis of 1-(4-fluorophenyl)-3-[(4-methoxyphenyl)amino]-2-propen-1-one involves a multi-step process that includes the reaction of 4-fluoroacetophenone with 4-methoxyaniline in the presence of a base to form the intermediate product, which is then subjected to further reactions to produce the final product. The synthesis process has been optimized to achieve high yields and purity of the product.

Scientific Research Applications

1-(4-fluorophenyl)-3-[(4-methoxyphenyl)amino]-2-propen-1-one has been studied extensively for its potential use in pain management. It has been found to have analgesic properties that are comparable to those of morphine, but with fewer side effects. 1-(4-fluorophenyl)-3-[(4-methoxyphenyl)amino]-2-propen-1-one has also been investigated for its potential use in the treatment of opioid addiction, as it does not produce the same level of dependence as other opioids.